Cas no 2171909-76-3 (6-(3-Ethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-Ethylphenyl)pyridine-3-carboxylic acid
• CAS No: 2171909-76-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD22412090
• CID: 4782386
• PubChem ID: 146171321
• Update Time: 2025-07-23

6-(3-Ethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Ethylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD22412090
• Inchi： 1S/C14H13NO2/c1-2-10-4-3-5-11(8-10)13-7-6-12(9-15-13)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： YEPGJTYFLDEGQI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1=CC=CC(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(3-Ethylphenyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 6-(3-Ethylphenyl)pyridine-3-carboxylic acid (CAS: 2171909-76-3)

6-(3-Ethylphenyl)pyridine-3-carboxylic acid (CAS: 2171909-76-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboxylic acid scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of 6-(3-Ethylphenyl)pyridine-3-carboxylic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions, followed by hydrolysis to yield the final product. The study highlighted the importance of controlling reaction conditions to minimize by-products and enhance the scalability of the synthesis process.

Pharmacological evaluations of 6-(3-Ethylphenyl)pyridine-3-carboxylic acid have revealed its potential as a modulator of inflammatory pathways. In vitro studies demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest its potential application in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action of 6-(3-Ethylphenyl)pyridine-3-carboxylic acid have identified its interaction with specific kinase targets. A recent preprint on bioRxiv reported that the compound exhibits selective inhibition of JAK2 kinase, a key player in cytokine signaling pathways. This selectivity could potentially reduce the side effects associated with broader kinase inhibitors, making it a promising candidate for further development.

In addition to its anti-inflammatory properties, 6-(3-Ethylphenyl)pyridine-3-carboxylic acid has also been explored for its potential in oncology. Preliminary data from a collaborative study between academic and industry researchers indicated that the compound could induce apoptosis in certain cancer cell lines, particularly those with dysregulated JAK-STAT signaling. These findings warrant further investigation in animal models to assess its efficacy and safety in vivo.

The compound's physicochemical properties, including its solubility and stability, have been characterized to support its development as a drug candidate. Recent formulations have focused on improving its bioavailability through the use of nanoparticle carriers and prodrug strategies. These advancements are critical for translating the compound's in vitro activity into clinical applications.

In conclusion, 6-(3-Ethylphenyl)pyridine-3-carboxylic acid (CAS: 2171909-76-3) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncological diseases. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile. The compound's unique properties and recent advancements in its synthesis and formulation underscore its potential as a valuable addition to the pharmaceutical pipeline.